Cas no 1784486-70-9 (1-(oxetan-3-yl)cyclopropanol)

• Product Name: 1-(oxetan-3-yl)cyclopropanol
• CAS No: 1784486-70-9
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 5289924
• Update Time: 2025-07-16

1-(oxetan-3-yl)cyclopropanol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-(3-oxetanyl)-
• 1-(oxetan-3-yl)cyclopropanol

• Inchi： 1S/C6H10O2/c7-6(1-2-6)5-3-8-4-5/h5,7H,1-4H2
• InChI Key： NORGQWDBHKQPEO-UHFFFAOYSA-N
• SMILES： C1(C2COC2)(O)CC1

Additional information on 1-(oxetan-3-yl)cyclopropanol

Professional Introduction to 1-(oxetan-3-yl)cyclopropanol (CAS No. 1784486-70-9)

1-(oxetan-3-yl)cyclopropanol, identified by its CAS number 1784486-70-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol has garnered attention due to its unique structural features and potential applications in drug development. The compound's molecular framework, combining a cyclopropane ring with an oxetane moiety, presents an intriguing scaffold for medicinal chemists exploring novel bioactive molecules.

The cyclopropane ring is a well-known pharmacophore in medicinal chemistry, recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. Its strained three-membered ring structure often facilitates interactions with biological targets, making it a valuable component in the design of small-molecule inhibitors and modulators. In contrast, the oxetan-3-yl group introduces additional conformational flexibility and functional diversity, enabling further derivatization and optimization for specific biological activities.

Recent advancements in synthetic methodologies have enabled more efficient access to 1-(oxetan-3-yl)cyclopropanol, making it more accessible for research applications. The synthesis of this compound typically involves the reaction of cyclopropyl halides with oxetane derivatives under controlled conditions, often catalyzed by transition metals or organocatalysts. These modern synthetic approaches not only improve yield but also allow for greater precision in constructing complex molecular architectures.

The pharmacological potential of 1-(oxetan-3-yl)cyclopropanol has been explored in several preclinical studies, particularly in the context of enzyme inhibition and receptor binding. Its structural motifs suggest possible interactions with enzymes involved in metabolic pathways and signaling cascades relevant to diseases such as cancer, inflammation, and neurodegeneration. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on key enzymes like kinases and phosphodiesterases, which are often targeted in therapeutic strategies.

In the realm of drug discovery, the incorporation of both cyclopropane and oxetane moieties into a single molecule offers a synergistic effect, potentially enhancing both potency and selectivity. The strained geometry of the cyclopropane ring can optimize binding interactions with protein targets, while the oxygen atom in the oxetan-3-yl group provides opportunities for hydrogen bonding or other specific interactions. This combination makes 1-(oxetan-3-yl)cyclopropanol a promising candidate for further investigation as a lead compound or building block in medicinal chemistry.

The versatility of 1-(oxetan-3-yl)cyclopropanol extends beyond its direct pharmacological applications. Its unique scaffold can serve as a foundation for structure-based drug design, allowing chemists to systematically modify various functional groups while maintaining the core pharmacophoric elements. This flexibility is particularly valuable in the development of libraries of compounds for high-throughput screening (HTS) campaigns, where rapid identification of bioactive molecules is essential.

The growing interest in heterocyclic compounds like 1-(oxetan-3-yl)cyclopropanol reflects broader trends in pharmaceutical research toward designing molecules with enhanced physicochemical properties and reduced toxicity. The oxetane ring, in particular, has been recognized for its ability to improve oral bioavailability and metabolic stability, making it an attractive feature for drug candidates intended for clinical use. As such, compounds featuring this moiety are increasingly being explored by academic and industrial researchers alike.

In conclusion, 1-(oxetan-3-yl)cyclopropanol represents a fascinating example of how structural innovation can drive advancements in drug discovery. Its unique combination of pharmacophoric elements—namely the cyclopropane and oxetane moieties—offers significant potential for developing novel therapeutic agents. With ongoing research uncovering new synthetic strategies and pharmacological insights, this compound is poised to play an important role in future medical breakthroughs.